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Compound of Interest

Compound Name: Coumarin 6

Cat. No.: B160435 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data, handling precautions,

and experimental applications of Coumarin 6. The information is tailored for professionals in

research and development who utilize this fluorescent dye in their work.

Safety Data Sheet Overview
Coumarin 6 (CAS No. 38215-36-0) is a versatile fluorescent dye widely used in various

scientific applications.[1] Understanding its safety profile is paramount for its responsible use in

a laboratory setting.

Hazard Identification
Coumarin 6 is classified as a hazardous substance. According to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS), its primary hazards include:

Skin Irritation (Category 2): Causes skin irritation.[2][3]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[2]

Acute Toxicity (Oral, Dermal, Inhalation - Category 4): Harmful if swallowed, in contact with

skin, or if inhaled.[3][4]
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Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory

irritation.[4]

The signal word associated with these hazards is "Warning".[2][3][4]

Physical and Chemical Properties
A summary of the key physical and chemical properties of Coumarin 6 is presented in the table

below.

Property Value Source

Molecular Formula C₂₀H₁₈N₂O₂S [1][2][5]

Molecular Weight 350.43 g/mol [1][2][5]

Appearance Orange powder/solid [1][6]

Melting Point 205 - 210 °C [5][6][7]

Solubility Soluble in DMSO (5 mg/mL) [8]

Fluorescence λex = 450 nm, λem = 505 nm [4]

Toxicological Information
While comprehensive toxicological data for Coumarin 6 is not fully available, it is known to be

harmful if ingested, inhaled, or absorbed through the skin.[4] The toxicological properties have

not been fully investigated.[6] It is not classified as a carcinogen by IARC, ACGIH, or OSHA.[2]

Handling and Storage Precautions
Proper handling and storage procedures are crucial to minimize exposure and ensure the

stability of Coumarin 6.

Personal Protective Equipment (PPE)
When handling Coumarin 6, the following personal protective equipment should be worn:

Eye/Face Protection: Safety goggles with side-shields or other approved eye protection.[2][6]
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Skin Protection: Chemical-resistant gloves and protective clothing to prevent skin contact.[2]

[6][9]

Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator

should be used if exposure limits are exceeded or if irritation is experienced.[6] A dust mask

(type N95) is also recommended.[7]

Safe Handling Practices
Avoid contact with skin, eyes, and clothing.[2][10][11]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2][12]

Use only in a well-ventilated area or with appropriate exhaust ventilation.[2][4][9]

Wash hands thoroughly after handling.[2][12]

Do not eat, drink, or smoke when using this product.[12]

Storage Conditions
Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][6]

Store away from direct sunlight and sources of ignition.[2]

Recommended storage temperature is 4°C.[2] For long-term storage as a powder, -20°C for

up to 3 years is recommended. In solvent, store at -80°C for up to 1 year.[8]

Emergency Procedures
In the event of exposure or spillage, the following first aid and emergency measures should be

taken.

First Aid Measures
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Exposure Route First Aid Instructions

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[2]

[13]

Skin Contact

Immediately wash off with plenty of soap and

water for at least 15 minutes. Remove

contaminated clothing and shoes. Seek medical

attention if irritation persists.[2][6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2]

[13]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.[2][13]

Accidental Release Measures
Personal Precautions: Use full personal protective equipment. Evacuate personnel to safe

areas. Ensure adequate ventilation.[2]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[2]

Methods for Cleaning Up: Sweep up and shovel into a suitable container for disposal. Avoid

generating dust.[6] Absorb solutions with an inert liquid-binding material.[2]

Experimental Protocols and Workflows
Coumarin 6 is a valuable tool in various research applications due to its fluorescent properties.

Below are detailed methodologies for its use in cellular imaging and nanoparticle formulation.
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Protocol for Live-Cell Staining
This protocol outlines the steps for staining live cells with a coumarin-based fluorescent probe.

Prepare Stock Solution: Prepare a 10 mM stock solution of the coumarin dye in anhydrous

DMSO.

Prepare Working Solution: Dilute the stock solution in pre-warmed cell culture medium to a

final concentration of 1-10 µM. The optimal concentration should be determined empirically.

Cell Staining:

Remove the existing culture medium from the cells and wash once with pre-warmed PBS.

Add the working solution to the cells and incubate at 37°C in a CO₂ incubator for 15-30

minutes.

Washing: Remove the staining solution and wash the cells two to three times with pre-

warmed PBS or imaging buffer.

Imaging: Image the cells using a fluorescence microscope with an appropriate filter set (e.g.,

DAPI filter set for 7-Amino-4-methylcoumarin).[6]
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Live-Cell Staining Workflow
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Caption: Workflow for staining live cells with a coumarin-based fluorescent dye.

Protocol for Preparation of Coumarin 6-Loaded PLGA
Nanoparticles
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This protocol describes the emulsification-solvent evaporation method for encapsulating

Coumarin 6 into PLGA nanoparticles.[9]

Prepare Organic Phase: Dissolve an appropriate amount of PLGA and Coumarin 6 in a

mixture of dichloromethane and ethyl acetate (7:3).

Prepare Aqueous Phase: Prepare a PVA aqueous solution.

Emulsification:

Add the organic phase to the PVA aqueous solution in an ice water bath.

Use an ultrasonic cell pulverizer to intermittently sonicate the mixture for several minutes.

Solvent Evaporation:

Transfer the emulsion to a 0.5% PVA aqueous solution.

Stir on a magnetic stirrer for 3-4 hours to remove the organic solvent.

Nanoparticle Collection: The resulting suspension contains Coumarin 6-loaded PLGA

nanoparticles.
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Coumarin 6-PLGA Nanoparticle Preparation

Phase Preparation

Nanoparticle Formation
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Caption: Emulsification-solvent evaporation method for preparing Coumarin 6-loaded PLGA

nanoparticles.

Application in Photodynamic Therapy (PDT)
Coumarin derivatives are utilized as photosensitizers in photodynamic therapy for their ability to

generate reactive oxygen species (ROS) upon light activation.[14] The general mechanism

involves two pathways:

Type I PDT: The excited photosensitizer reacts with a substrate to produce radical ions,

which then react with oxygen to form ROS such as superoxide anions and hydroxyl radicals.

[15]

Type II PDT: The excited photosensitizer directly transfers its energy to molecular oxygen,

generating highly reactive singlet oxygen.[15]
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Mechanism of Coumarin-Based Photodynamic Therapy
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Caption: Generalized mechanism of Type I and Type II photodynamic therapy using a

coumarin-based photosensitizer.

This guide is intended for informational purposes for research professionals. Always refer to the

specific Safety Data Sheet provided by the supplier for the most accurate and up-to-date

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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